
3-Bromo-6-chloro-2-methylpyridine safety data
sheet and handling

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest
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Cat. No.: B7766732 Get Quote

An In-Depth Technical Guide to the Safe Handling of 3-Bromo-6-chloro-2-methylpyridine

Authored by: A Senior Application Scientist
This guide provides a comprehensive overview of the safety protocols and handling procedures

for 3-Bromo-6-chloro-2-methylpyridine (CAS No. 132606-40-7). Designed for researchers,

scientists, and drug development professionals, this document moves beyond standard safety

data sheets to provide in-depth, field-proven insights grounded in chemical principles. Our

objective is to empower laboratory personnel with the knowledge to mitigate risks, ensure

experimental integrity, and maintain a safe working environment.

Compound Profile and Strategic Importance
3-Bromo-6-chloro-2-methylpyridine, also known as 5-Bromo-2-chloro-6-picoline, is a

halogenated pyridine derivative.[1][2] Its molecular structure, featuring reactive bromine and

chlorine atoms, makes it a highly versatile intermediate in organic synthesis.[2] It serves as a

critical building block in the production of pharmaceuticals and advanced agrochemicals.[2] The

strategic placement of its functional groups allows for selective modification, making it

invaluable in the synthesis of complex molecular targets. However, the same reactivity that

makes this compound useful also necessitates stringent safety and handling protocols.

Key Physicochemical Data:
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Property Value Source

Molecular Formula C₆H₅BrClN [1][3]

Molecular Weight 206.47 g/mol [1][4]

Appearance
Yellow liquid or light yellow

crystalline solid
[2][5]

Boiling Point 220.6°C at 760 mmHg [2]

Melting Point 80-84°C / 2mm [5]

Density 1.624 g/cm³ [2]

Hazard Analysis and GHS Classification
Understanding the intrinsic hazards of 3-Bromo-6-chloro-2-methylpyridine is the foundation

of safe handling. The compound is classified under the Globally Harmonized System (GHS)

with multiple hazard statements that point to its potential to cause significant harm upon

improper exposure.

GHS Hazard Classification:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[6]

Skin Corrosion/Irritation 2
H315: Causes skin irritation.[7]

[8]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation.[7]

Specific Target Organ Toxicity 3
H335: May cause respiratory

irritation.[7][8]

The irritant properties of this compound are likely due to its ability to react with moisture on

skin, eyes, and mucous membranes, potentially forming hydrobromic and hydrochloric acid,

leading to chemical burns and inflammation. The respiratory irritation underscores the
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necessity of handling it in a well-ventilated area, preferably within a chemical fume hood, to

prevent inhalation of dust or vapors.[9]

Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to safety, beginning with engineering controls and supplemented by

appropriate PPE, is critical.

Primary Engineering Control: All handling of 3-Bromo-6-chloro-2-methylpyridine, including

weighing, transferring, and addition to reaction vessels, must be conducted within a certified

chemical fume hood.[10] This provides a contained workspace and protects the user from

inhaling potentially harmful dust or vapors.[6]

Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and

the chemical. The selection of appropriate PPE is not merely a checklist item but a critical

risk-assessment-based decision.

Protection Type Specification Rationale and Standards

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a full-face

shield.

Protects against splashes and

airborne particles. Must

conform to EN 166 (EU) or

ANSI Z87.1 (US) standards.

[10][11]

Skin Protection

Chemical-impermeable gloves

(e.g., Nitrile or Neoprene). A

flame-resistant lab coat.

Gloves must be inspected

before use and removed

carefully to avoid

contamination.[6] A lab coat

protects against accidental

skin contact.

Respiratory Protection

A NIOSH/MSHA-approved

respirator is required if

exposure limits are exceeded

or if working outside a fume

hood.

A full-face respirator may be

necessary if irritation

symptoms occur.[10][12]
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Standard Operating Procedure: From Receipt to
Disposal
The following workflow provides a systematic approach to safely managing 3-Bromo-6-chloro-
2-methylpyridine throughout its lifecycle in the laboratory.
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Preparation Phase

Handling & Experimental Phase

Cleanup & Disposal Phase

Review SDS & Conduct
Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Verify Fume Hood
Functionality

Weigh Compound in Fume Hood
(Minimize Dust/Aerosol)

Proceed to Handling

Transfer to Reaction Vessel
Using Spatula/Funnel

Perform Experiment
(Maintain Containment)

Decontaminate Glassware
& Work Surfaces

Experiment Complete

Segregate Halogenated
Organic Waste

Dispose of Waste via
Licensed Contractor

Click to download full resolution via product page

Caption: Safe Handling Workflow for 3-Bromo-6-chloro-2-methylpyridine.
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Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated

area.[9][13] It should be kept away from strong oxidizing agents, as these can lead to vigorous,

potentially explosive reactions.[9]

Emergency Response Protocols
Preparedness is key to mitigating the impact of an accidental release or exposure.

First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury.

Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

[12][14]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[6][9]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[9]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[6][12]

Spill Management
The response to a spill should be dictated by its size and location.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH6415306&productDescription=3-BRMO-2-CHLRO-6-METHLPYRID+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/AU/en/sds/B5135_JP_EN.pdf
https://www.fishersci.com/store/msds?partNumber=AAH6415306&productDescription=3-BRMO-2-CHLRO-6-METHLPYRID+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/3-bromo-6-chloro-2-methoxypyridine-pd180713161464.html
https://www.echemi.com/sds/1-3-bromo-5-chloropyridin-2-ylethanol-pd180713162489.html
https://www.sigmaaldrich.com/HK/en/sds/aldrich/cds022451?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAH6415306&productDescription=3-BRMO-2-CHLRO-6-METHLPYRID+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH6415306&productDescription=3-BRMO-2-CHLRO-6-METHLPYRID+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/HK/en/sds/aldrich/cds022451?userType=undefined
https://www.echemi.com/sds/3-bromo-6-chloro-2-methoxypyridine-pd180713161464.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7766732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Alert personnel in immediate area.
2. Wear appropriate PPE.

3. Cover with inert absorbent material
(e.g., sand, vermiculite).

4. Sweep up and place in a sealed
container for disposal.

Spill Occurs

Major Spill?
(Large Volume / Outside Hood)

No (Minor Spill)

1. Evacuate the area immediately.
2. Alert safety officer / emergency response

3. Prevent entry to the area.
4. Allow trained professionals to clean up.

Yes (Major Spill)

Click to download full resolution via product page

Caption: Decision Tree for Spill Response.

For any spill, avoid generating dust.[6][9] Ensure adequate ventilation and eliminate all ignition

sources.[12] Prevent the spilled material from entering drains or waterways, as its ecological

effects are not fully known.[6][9]

Waste Disposal and Environmental Considerations
Chemical waste generators are responsible for the proper classification and disposal of their

waste.
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Waste Segregation: All waste containing 3-Bromo-6-chloro-2-methylpyridine, including

contaminated absorbents and disposable PPE, must be collected in a designated, labeled,

and sealed container for halogenated organic waste.

Disposal: Disposal must be conducted through a licensed and approved waste disposal

company.[6] This material should not be disposed of in regular trash or poured down the

drain.[15]

Ecological Information: While comprehensive ecological data is not available, it is prudent to

assume that the compound is harmful to aquatic life and to prevent its release into the

environment.[6][9]

Toxicological Profile
The toxicological properties of 3-Bromo-6-chloro-2-methylpyridine have not been fully

investigated.[6][9] The available data indicates acute oral toxicity and significant irritation to the

skin, eyes, and respiratory system.[7] No information is available regarding its potential for

carcinogenicity, mutagenicity, or reproductive toxicity.[6] Given the lack of comprehensive data,

it is essential to treat this compound with a high degree of caution and to minimize all potential

exposures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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